Cas no 1798545-32-0 (1-[3-(4-methoxyphenyl)azepan-1-yl]-2-pyrazol-1-ylethanone)

1-[3-(4-Methoxyphenyl)azepan-1-yl]-2-pyrazol-1-ylethanone is a synthetic organic compound featuring a unique azepane core substituted with a 4-methoxyphenyl group and a pyrazole-containing ethanone moiety. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate for bioactive molecules or as a ligand in catalytic systems. The presence of both the methoxyphenyl and pyrazole groups may confer favorable binding properties, making it suitable for applications in drug discovery or biochemical research. Its well-defined molecular architecture allows for precise modifications, enhancing its versatility in synthetic pathways. The compound’s stability and functional group compatibility further support its use in advanced chemical synthesis.

1-[3-(4-methoxyphenyl)azepan-1-yl]-2-pyrazol-1-ylethanone structure

1798545-32-0 structure

Product Name:1-[3-(4-methoxyphenyl)azepan-1-yl]-2-pyrazol-1-ylethanone

CAS No:1798545-32-0

MF:C₁₈H₂₃N₃O₂

MW:313.394124269485

CID:5377049

Update Time:2025-06-08

1-[3-(4-methoxyphenyl)azepan-1-yl]-2-pyrazol-1-ylethanone Chemical and Physical Properties

Names and Identifiers

- 1-[3-(4-methoxyphenyl)azepan-1-yl]-2-pyrazol-1-ylethanone
- Inchi： 1S/C18H23N3O2/c1-23-17-8-6-15(7-9-17)16-5-2-3-11-20(13-16)18(22)14-21-12-4-10-19-21/h4,6-10,12,16H,2-3,5,11,13-14H2,1H3
- InChI Key： NCBQTKYQODSIHW-UHFFFAOYSA-N
- SMILES： C(=O)(N1CCCCC(C2=CC=C(OC)C=C2)C1)CN1C=CC=N1

1-[3-(4-methoxyphenyl)azepan-1-yl]-2-pyrazol-1-ylethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6464-1096-2μmol	1-[3-(4-methoxyphenyl)azepan-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one	1798545-32-0	90%+	2μl	$85.5	2023-04-25
Life Chemicals	F6464-1096-5μmol	1-[3-(4-methoxyphenyl)azepan-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one	1798545-32-0	90%+	5μl	$94.5	2023-04-25
Life Chemicals	F6464-1096-10μmol	1-[3-(4-methoxyphenyl)azepan-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one	1798545-32-0	90%+	10μl	$103.5	2023-04-25
Life Chemicals	F6464-1096-20μmol	1-[3-(4-methoxyphenyl)azepan-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one	1798545-32-0	90%+	20μl	$118.5	2023-04-25
Life Chemicals	F6464-1096-1mg	1-[3-(4-methoxyphenyl)azepan-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one	1798545-32-0	90%+	1mg	$81.0	2023-04-25
Life Chemicals	F6464-1096-2mg	1-[3-(4-methoxyphenyl)azepan-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one	1798545-32-0	90%+	2mg	$88.5	2023-04-25
Life Chemicals	F6464-1096-3mg	1-[3-(4-methoxyphenyl)azepan-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one	1798545-32-0	90%+	3mg	$94.5	2023-04-25
Life Chemicals	F6464-1096-4mg	1-[3-(4-methoxyphenyl)azepan-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one	1798545-32-0	90%+	4mg	$99.0	2023-04-25
Life Chemicals	F6464-1096-5mg	1-[3-(4-methoxyphenyl)azepan-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one	1798545-32-0	90%+	5mg	$103.5	2023-04-25
Life Chemicals	F6464-1096-10mg	1-[3-(4-methoxyphenyl)azepan-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one	1798545-32-0	90%+	10mg	$118.5	2023-04-25

1-[3-(4-methoxyphenyl)azepan-1-yl]-2-pyrazol-1-ylethanone Related Literature

1. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
2. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
3. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
4. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
5. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227

Additional information on 1-[3-(4-methoxyphenyl)azepan-1-yl]-2-pyrazol-1-ylethanone

1-[3-(4-Methoxyphenyl)Azepan-1-yl]-2-Pyrazol-1-ylethanone (CAS No. 1798545-32-0): An Overview

1-[3-(4-Methoxyphenyl)azepan-1-yl]-2-pyrazol-1-ylethanone (CAS No. 1798545-32-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique molecular structure, has shown promising results in various preclinical studies, particularly in the areas of neurology and oncology.

The chemical structure of 1-[3-(4-methoxyphenyl)azepan-1-yl]-2-pyrazol-1-ylethanone consists of a pyrazol ring linked to an azepan moiety, which is itself substituted with a 4-methoxyphenyl group. This combination of functional groups provides the compound with a diverse range of biological activities, making it a valuable candidate for further research and development.

Recent studies have highlighted the potential of 1-[3-(4-methoxyphenyl)azepan-1-yl]-2-pyrazol-1-ylethanone as a potent inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of phosphodiesterase 4 (PDE4), an enzyme implicated in various inflammatory and neurological disorders. The inhibition of PDE4 by 1-[3-(4-methoxyphenyl)azepan-1-yl]-2-pyrazol-1-ylethanone has been shown to reduce inflammation and improve cognitive function in animal models.

In addition to its anti-inflammatory properties, 1-[3-(4-methoxyphenyl)azepan-1-yl]-2-pyrazol-1-ylethanone has also shown promise in cancer research. A study published in the Cancer Research journal reported that this compound exhibits significant antiproliferative effects on various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are critical for cell survival and proliferation.

The pharmacokinetic properties of 1-[3-(4-methoxyphenyl)azepan-1-yl]-2-pyrazol-1-ylethanone have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, the compound has demonstrated low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

To further explore the therapeutic potential of 1-[3-(4-methoxyphenyl)azepan-1-yl]-2-pyrazol-1-ylethanone, several ongoing clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various conditions, including chronic inflammatory diseases and certain types of cancer. Preliminary results from these trials have been encouraging, with several patients showing significant improvements in their symptoms.

In conclusion, 1-[3-(4-methoxyphenyl)azepan-1-yl]-2-pyrazol-1-ylethanone (CAS No. 1798545-32-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As more data from ongoing clinical trials become available, it is expected that this compound will play a significant role in advancing our understanding and treatment of various diseases.